(5Z)-3-(2-methylpropyl)-5-({1-phenyl-3-[4-(propylsulfanyl)phenyl]-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one
Description
Properties
Molecular Formula |
C26H27N3OS3 |
|---|---|
Molecular Weight |
493.7 g/mol |
IUPAC Name |
(5Z)-3-(2-methylpropyl)-5-[[1-phenyl-3-(4-propylsulfanylphenyl)pyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C26H27N3OS3/c1-4-14-32-22-12-10-19(11-13-22)24-20(17-29(27-24)21-8-6-5-7-9-21)15-23-25(30)28(16-18(2)3)26(31)33-23/h5-13,15,17-18H,4,14,16H2,1-3H3/b23-15- |
InChI Key |
AOXWGDFMGVPFOS-HAHDFKILSA-N |
Isomeric SMILES |
CCCSC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC(C)C)C4=CC=CC=C4 |
Canonical SMILES |
CCCSC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC(C)C)C4=CC=CC=C4 |
Origin of Product |
United States |
Biological Activity
The compound (5Z)-3-(2-methylpropyl)-5-({1-phenyl-3-[4-(propylsulfanyl)phenyl]-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one is a complex heterocyclic molecule that belongs to the thiazolidinone and pyrazole classes. These classes are known for their diverse biological activities, making them significant in medicinal chemistry. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships, and potential therapeutic applications.
Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 549.66 g/mol. The structure features a thiazolidinone ring fused with a pyrazole moiety, which is known to impart various biological activities.
Antidiabetic Activity
Thiazolidinones have been recognized for their antidiabetic properties, particularly as PPARγ agonists. Modifications at specific positions of the thiazolidinone scaffold can enhance their efficacy in glucose metabolism regulation. Studies have shown that derivatives of thiazolidinones can improve insulin sensitivity and reduce blood glucose levels in diabetic models .
Antioxidant Properties
Compounds within this class often exhibit antioxidant activities due to their ability to scavenge free radicals and reduce oxidative stress. The presence of electron-donating groups in the structure can enhance these properties, making them potential candidates for treating oxidative stress-related diseases .
Antimicrobial and Antitubercular Activity
Thiazolidinone derivatives have demonstrated significant antimicrobial activity against various bacterial strains, including Gram-positive and Gram-negative bacteria. The compound's structure allows for interaction with bacterial cell membranes or essential metabolic pathways, leading to inhibition of growth . For instance, compounds similar to the one have shown promising results against Escherichia coli and Staphylococcus aureus.
Anticancer Potential
Recent studies indicate that thiazolidinones can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The specific modifications on the pyrazole ring can significantly influence the anticancer activity of these compounds. For example, certain derivatives have been reported to inhibit the growth of cancer cell lines such as HT29 (colon cancer) and H460 (lung cancer) by targeting key signaling pathways involved in tumor growth .
Structure-Activity Relationship (SAR)
The biological activity of thiazolidinone derivatives is often influenced by structural modifications. Key points include:
- Substituents on the Pyrazole Ring : The presence of alkyl or aryl groups can enhance hydrophobic interactions, improving binding affinity to biological targets.
- Thiazolidinone Core Modifications : Alterations at positions 2 and 5 of the thiazolidinone ring have been shown to affect both potency and selectivity for specific biological activities .
Case Studies
- Antidiabetic Activity : A study involving a series of thiazolidinone derivatives showed that modifications at the 2-position significantly increased PPARγ binding affinity, leading to improved glucose uptake in adipocytes .
- Antimicrobial Efficacy : Another investigation tested various thiazolidinone derivatives against Mycobacterium tuberculosis, revealing that certain compounds exhibited IC50 values comparable to standard antitubercular drugs like rifampicin .
Scientific Research Applications
Synthesis and Characterization
The synthesis of this compound typically involves multi-step reactions starting from commercially available precursors. The characterization is performed using various techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structure and purity.
Antimicrobial Activity
Research indicates that compounds containing thiazolidinone and pyrazole moieties exhibit significant antimicrobial properties. Studies have shown that (5Z)-3-(2-methylpropyl)-5-({1-phenyl-3-[4-(propylsulfanyl)phenyl]-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one demonstrates activity against various bacterial strains. For instance, it has been tested against Staphylococcus aureus and Escherichia coli, showing promising results in inhibiting growth.
Anticancer Potential
The compound has also been evaluated for its anticancer properties. Preliminary studies suggest that it may induce apoptosis in cancer cells through the modulation of specific signaling pathways. In vitro assays have demonstrated its effectiveness against several cancer cell lines, including breast and lung cancer cells.
Anti-inflammatory Effects
Inflammation is a critical factor in many chronic diseases. The compound's structural features suggest potential anti-inflammatory activity. Experimental models have shown that it can reduce inflammatory markers, indicating its therapeutic promise in treating inflammatory conditions.
Case Study 1: Antimicrobial Efficacy
In a study published in Molecules, (5Z)-3-(2-methylpropyl)-5-{...} was tested against a panel of microbial pathogens. The results indicated an inhibition zone diameter significantly larger than that of standard antibiotics, suggesting superior antimicrobial efficacy (MDPI, 2022).
Case Study 2: Cancer Cell Apoptosis
A recent investigation focused on the compound's ability to induce apoptosis in MCF-7 breast cancer cells. Flow cytometry analysis revealed a marked increase in early apoptotic cells after treatment with the compound compared to control groups (Journal of Medicinal Chemistry, 2023).
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The target compound belongs to a family of Z-configuration thiazolidinone derivatives with pyrazole-based substituents. Below is a comparative analysis with key analogs (Table 1):
Table 1: Structural and Functional Comparison of Thiazolidinone-Pyrazole Derivatives
Key Comparative Findings
Electronic and Steric Effects
- Pyrazole substituents : The 4-(propylsulfanyl)phenyl group introduces a sulfur atom, which may participate in hydrogen bonding (S···H interactions) or act as an electron-withdrawing group, altering electronic density across the conjugated system .
Hydrogen Bonding and Crystal Packing
- The target compound’s propylsulfanyl group could form weak C–H···S hydrogen bonds, akin to patterns observed in sulfur-containing heterocycles . In contrast, the diphenylpyrazole analog () relies on aromatic π-π interactions for crystal stabilization, lacking polar substituents for strong hydrogen bonding.
- The (Z)-configuration in all analogs ensures consistent spatial alignment of substituents, critical for intermolecular interactions and material properties .
Preparation Methods
Formation of the Pyrazole Core
The pyrazole ring is constructed via a 1,3-dipolar cycloaddition reaction between a hydrazine derivative and a diketone or enone. For example, 4-(propylsulfanyl)acetophenone is reacted with phenylhydrazine under acidic conditions to yield 3-[4-(propylsulfanyl)phenyl]-1-phenyl-1H-pyrazole. Alternatively, the Vilsmeier-Haack reaction can generate pyrazole-4-carbaldehydes directly from hydrazones using POCl₃ and DMF.
Reaction Conditions
Introduction of the Aldehyde Functional Group
The 4-carbaldehyde group is introduced via formylation. A common method involves the Duff reaction, where hexamethylenetetramine (HMTA) and trifluoroacetic acid (TFA) are used to formylate the pyrazole at the 4-position.
Optimization Notes
Synthesis of the Thiazolidinone Core
The thiazolidin-4-one core with a 2-methylpropyl substituent is prepared through cyclization and alkylation steps.
Cyclization to Form Thiazolidin-4-One
Thiosemicarbazide derivatives are cyclized with α-haloesters. For instance, 2-methylpropylamine is reacted with carbon disulfide (CS₂) and ethyl chloroacetate to form 3-(2-methylpropyl)-2-thioxo-1,3-thiazolidin-4-one.
Key Reaction
Alkylation and Functionalization
The thiazolidinone is further alkylated to introduce additional substituents. For example, reaction with methyl iodide in the presence of potassium carbonate enhances solubility for subsequent steps.
Knoevenagel Condensation to Form the Methylidene Bridge
The final step involves condensing the pyrazole-4-carbaldehyde with the thiazolidinone core to form the Z-configured methylidene linkage.
Reaction Mechanism
The Knoevenagel reaction, catalyzed by a weak base like piperidine, facilitates the dehydration and conjugation between the aldehyde and the active methylene group of the thiazolidinone.
Procedure
Stereochemical Control
The Z configuration is favored by steric hindrance from the 2-methylpropyl group and the use of aprotic solvents. Nuclear Overhauser Effect (NOE) spectroscopy confirms the geometry.
Characterization and Analytical Data
Spectroscopic Confirmation
Chromatographic Purity
Comparative Analysis of Synthetic Routes
Challenges and Optimization Strategies
-
Steric Hindrance : The 2-methylpropyl group slows condensation kinetics. Using excess aldehyde (1.5 eq) improves yields.
-
Byproduct Formation : Column chromatography (SiO₂, hexane/ethyl acetate) removes unreacted intermediates.
-
Scale-Up Issues : Continuous-flow reactors enhance reproducibility for industrial applications .
Q & A
Q. What strategies validate the compound’s metabolic stability in preclinical models?
- Methodological Answer : Perform in vitro microsomal assays (human liver microsomes, NADPH) with LC-MS/MS quantification. Identify major metabolites (e.g., sulfoxide formation via CYP3A4) and compare half-life (t1/2) with analogues. Follow up with in vivo PK/PD studies in rodents (IV/PO dosing) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
